Cas no 432502-91-5 (N-(furan-2-yl)methyl-10H-phenothiazine-10-carboxamide)

N-(furan-2-yl)methyl-10H-phenothiazine-10-carboxamide is a heterocyclic compound combining furan and phenothiazine moieties, offering unique structural and electronic properties. Its fused aromatic systems confer stability and potential for applications in organic electronics, such as charge transport materials or light-emitting components. The furan ring enhances solubility and reactivity, while the phenothiazine core provides electron-donating characteristics, making it suitable for optoelectronic and catalytic applications. This compound’s modular design allows for further functionalization, enabling tailored physicochemical properties for specialized research or industrial uses. Its synthesis and derivatization potential make it a versatile intermediate in medicinal chemistry and material science.
N-(furan-2-yl)methyl-10H-phenothiazine-10-carboxamide structure
432502-91-5 structure
Product Name:N-(furan-2-yl)methyl-10H-phenothiazine-10-carboxamide
CAS No:432502-91-5
MF:C18H14N2O2S
MW:322.380962848663
CID:6089716
PubChem ID:704262
Update Time:2025-06-09

N-(furan-2-yl)methyl-10H-phenothiazine-10-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(furan-2-yl)methyl-10H-phenothiazine-10-carboxamide
    • N-(furan-2-ylmethyl)-10H-phenothiazine-10-carboxamide
    • 10H-Phenothiazine-10-carboxamide, N-(2-furanylmethyl)-
    • AB00119849-01
    • N-(furan-2-ylmethyl)phenothiazine-10-carboxamide
    • SMR000108266
    • N-(2-furylmethyl)-10H-phenothiazine-10-carboxamide
    • 432502-91-5
    • MLS000112352
    • F0918-3695
    • HMS1588A11
    • N-[(furan-2-yl)methyl]-10H-phenothiazine-10-carboxamide
    • AKOS000499243
    • CHEMBL1481186
    • Cambridge id 6805012
    • SR-01000504041-1
    • Oprea1_176158
    • SR-01000504041
    • HMS2493L24
    • EU-0046730
    • AO-081/41195320
    • Inchi: 1S/C18H14N2O2S/c21-18(19-12-13-6-5-11-22-13)20-14-7-1-3-9-16(14)23-17-10-4-2-8-15(17)20/h1-11H,12H2,(H,19,21)
    • InChI Key: NXCSKPGYAZOLMS-UHFFFAOYSA-N
    • SMILES: C1=C2C(SC3=C(N2C(NCC2=CC=CO2)=O)C=CC=C3)=CC=C1

Computed Properties

  • Exact Mass: 322.07759887g/mol
  • Monoisotopic Mass: 322.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 70.8Ų

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